N-(2-chlorobenzyl)-4-(4-fluorophenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide
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Description
N-(2-chlorobenzyl)-4-(4-fluorophenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C22H16ClFN2OS and its molecular weight is 410.89. The purity is usually 95%.
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Scientific Research Applications
Dearomatising Rearrangements and Cyclisation
Research by Clayden et al. (2004) investigates thiophene-3-carboxamides' dearomatising rearrangements, transforming into pyrrolinones and other derivatives upon treatment with LDA. This study highlights the compound's potential utility in synthesizing complex heterocyclic structures, which could be foundational for developing novel therapeutic agents or materials with unique properties (Clayden, Turnbull, Helliwell, & Pinto, 2004).
Synthesis and Properties of Polyamides
In a study by Hsiao, Yang, and Chen (2000), the synthesis and characterization of new polyamides with flexible main-chain ether linkages are described. These materials exhibit high thermal stability and solubility in polar solvents, suggesting the potential of thiophene derivatives in creating advanced polymers for industrial applications (Hsiao, Yang, & Chen, 2000).
Magnetic Resonance Studies
Hirohashi, Inaba, and Yamamoto (1976) discuss the magnetic resonance properties of thiophene derivatives, providing insights into their electronic structures and the effects of substituents on their magnetic resonance signals. Such studies are crucial for understanding the fundamental properties of these compounds, which could inform their applications in magnetic resonance imaging (MRI) contrast agents or in materials science (Hirohashi, Inaba, & Yamamoto, 1976).
Antimicrobial Activity and Molecular Docking Studies
Talupur, Satheesh, and Chandrasekhar (2021) explore the synthesis, characterization, antimicrobial evaluation, and docking studies of thiophene-2-carboxamide derivatives. Their work contributes to the ongoing search for new antibacterial and antifungal agents, showcasing the potential of thiophene derivatives in pharmaceutical research (Talupur, Satheesh, & Chandrasekhar, 2021).
Properties
IUPAC Name |
N-[(2-chlorophenyl)methyl]-4-(4-fluorophenyl)-3-pyrrol-1-ylthiophene-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H16ClFN2OS/c23-19-6-2-1-5-16(19)13-25-22(27)21-20(26-11-3-4-12-26)18(14-28-21)15-7-9-17(24)10-8-15/h1-12,14H,13H2,(H,25,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSNFLHALRRVBGY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CNC(=O)C2=C(C(=CS2)C3=CC=C(C=C3)F)N4C=CC=C4)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H16ClFN2OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.